Cas no 228262-99-5 (5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid)

• Product Name: 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid
• CAS No: 228262-99-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD09036411
• CID: 252598
• PubChem ID: 10097330
• Update Time: 2025-04-19

5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(phenylmethyl)-1H-Imidazole-4-carboxylic acid
• 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid
• 5-amino-1-benzylimidazole-4-carboxylic acid
• AKOS BB-9603
• 5-amino-1-benzyl-4-imidazolecarboxylic acid
• AG-E-65781
• CTK1A1319
• KB-244439
• MFCD09036411
• FT-0703832
• AKOS004121027
• DTXSID90435529
• SB35613
• 5-AMINO-1-BENZYL-1H-IMIDAZOLE-4-CARBOXYLICACID
• CS-0269963
• EN300-145425
• 228262-99-5
• 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid

• MDL： MFCD09036411
• Inchi： 1S/C11H11N3O2/c12-10-9(11(15)16)13-7-14(10)6-8-4-2-1-3-5-8/h1-5,7H,6,12H2,(H,15,16)
• InChI Key： HBZUWMHXTXOATP-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N(C=N1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 499.7 °C at 760 mmHg
• Flash Point: 256.009 °C
• PSA: 81.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles